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Compound of Interest

Compound Name: Rupatadine-d4Fumarate

Cat. No.: B588019 Get Quote

Audience: Researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of stock solutions of

Rupatadine-d4 Fumarate (CAS: 1795153-63-7). Accurate preparation of stock solutions is

critical for ensuring the reproducibility and reliability of experimental results. This protocol

covers the necessary materials, safety precautions, and step-by-step instructions for preparing

both a primary organic stock solution and subsequent aqueous working solutions.

Chemical and Physical Properties
Rupatadine-d4 Fumarate is the deuterated form of Rupatadine Fumarate, a potent dual

antagonist of histamine H1 and platelet-activating factor (PAF) receptors.[1][2] The

incorporation of deuterium isotopes makes it a valuable internal standard in quantitative mass

spectrometry-based studies.[2]
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Property Value Reference

Chemical Name

8-Chloro-6,11-dihydro-11-[1-

[(5-methyl-3-

pyridinyl)methyl]-4-

piperidinylidene-d4]- 5H-

benzo[2][3]cyclohepta[1,2-

b]pyridine (2E)-2-Butenedioate

[3][4]

Molecular Formula C₃₀H₂₆D₄ClN₃O₄ [3][4][5]

Molecular Weight 536.05 g/mol [3][5][6]

CAS Number 1795153-63-7 [2][4][5][6]

Appearance
White to Off-White or Light

Orange Solid/Powder
[1][7]

Storage

Store at -20°C or 2-8°C. Keep

container tightly sealed.

Product is hygroscopic.

[3][7][8]

Experimental Protocols
2.1. Safety Precautions

Handle Rupatadine-d4 Fumarate in a well-ventilated area or a chemical fume hood.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.[9][10]

As the compound is hygroscopic, minimize its exposure to atmospheric moisture.[7] Store in

a desiccator after opening.

Review the Safety Data Sheet (SDS) for this or similar compounds before handling.

2.2. Materials and Equipment

Rupatadine-d4 Fumarate solid
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Dimethyl sulfoxide (DMSO), anhydrous or molecular biology grade

Aqueous buffer of choice (e.g., Phosphate-Buffered Saline, PBS)

Analytical balance

Spatula

Weighing paper or boat

Volumetric flasks (Class A)

Pipettes (calibrated)

Vortex mixer

Sonicator (optional)

Amber glass vials or polypropylene tubes for storage

2.3. Protocol 1: Preparation of a 10 mM Primary Stock Solution in DMSO

Rupatadine Fumarate and its deuterated analog are sparingly soluble in aqueous solutions but

show good solubility in organic solvents like DMSO.[7][8] Therefore, a high-concentration

primary stock is typically prepared in DMSO.

Procedure:

Equilibration: Before opening, allow the vial of Rupatadine-d4 Fumarate to warm to room

temperature to prevent condensation of moisture onto the hygroscopic solid.

Weighing: On an analytical balance, carefully weigh out 5.36 mg of Rupatadine-d4

Fumarate.

Dissolution: Transfer the weighed solid into a 1 mL volumetric flask or a suitable tube. Add

approximately 800 µL of DMSO.
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Mixing: Cap the flask/tube and vortex thoroughly until the solid is completely dissolved. A

brief sonication in a water bath may be used to aid dissolution if necessary.

Final Volume: Once dissolved, add DMSO to bring the final volume to exactly 1.0 mL. Mix

again to ensure homogeneity.

Aliquoting and Storage: Aliquot the 10 mM stock solution into smaller, single-use volumes in

amber vials or polypropylene tubes to avoid repeated freeze-thaw cycles. Store the aliquots

at -20°C for long-term stability.

2.4. Protocol 2: Preparation of Aqueous Working Solutions

For cell-based assays or other experiments requiring an aqueous environment, the DMSO

stock solution must be diluted. It is crucial to note that the aqueous solubility of Rupatadine is

limited, and high concentrations may lead to precipitation.[8]

Procedure:

Thawing: Thaw a single aliquot of the 10 mM primary DMSO stock solution.

Serial Dilution: Perform serial dilutions of the primary stock into the desired aqueous buffer

(e.g., PBS, cell culture media).

Important: To avoid precipitation, add the DMSO stock to the aqueous buffer while

vortexing the buffer, not the other way around.

The final concentration of DMSO in the working solution should be kept low (typically

<0.5%) to avoid solvent effects in biological assays.

Solubility Check: Visually inspect the final working solution for any signs of precipitation. If

cloudiness or particles are observed, the concentration is likely above the solubility limit in

that specific buffer.

Usage: Use aqueous working solutions immediately or within the same day. Do not store

aqueous solutions for extended periods, as stability may be limited.[8]

Quantitative Data Summary
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The following table provides the mass of Rupatadine-d4 Fumarate (MW = 536.05 g/mol )

required to prepare stock solutions of various concentrations and volumes.

Desired
Concentration

Volume: 1 mL Volume: 5 mL Volume: 10 mL

1 mM 0.54 mg 2.68 mg 5.36 mg

5 mM 2.68 mg 13.40 mg 26.80 mg

10 mM 5.36 mg 26.80 mg 53.61 mg

20 mM 10.72 mg 53.61 mg 107.21 mg

Experimental Workflow Diagram
The following diagram illustrates the workflow for preparing Rupatadine-d4 Fumarate stock and

working solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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